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Compound Name: Propane, 3-chloro-1,1-dimethoxy-
CAS No.: 35502-06-8
Cat. No.: B1345693
Get Quote
. J

3-chloro-1,1-dimethoxypropane, also known as 3-chloropropionaldehyde dimethyl acetal, is a
halogenated acetal used as a versatile intermediate in complex organic synthesis. Its utility in
the development of pharmaceutical compounds and other fine chemicals necessitates a
thorough understanding of its chemical properties and associated hazards. This guide provides
a comprehensive framework for researchers, scientists, and drug development professionals to
handle this reagent safely, ensuring both personal safety and experimental integrity. The
protocols and recommendations outlined herein are synthesized from authoritative safety data
sheets and established laboratory safety principles to create a self-validating system of risk
mitigation.

Section 1: Core Hazard Identification and Risk
Assessment

A foundational aspect of safe laboratory practice is a comprehensive understanding of the
intrinsic hazards of a chemical. 3-chloro-1,1-dimethoxypropane is classified under several GHS
(Globally Harmonized System) categories that demand stringent control measures.

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement GHS Pictogram

H226: Flammable

Flammable Liquids Category 3 liquid and vapor[1][2] GHSO02 (Flame)
[3]
Skin H315: Causes skin GHSO07 (Exclamation
) o Category 2 L
Corrosion/Irritation irritation[1][3] Mark)
Serious Eye H319: Causes serious  GHSO07 (Exclamation
o Category 2 / 2A S
Damage/Eye Irritation eye irritation[1][3] Mark)
Specific target organ )
o ] H335: May cause GHSO07 (Exclamation
toxicity — single Category 3

respiratory irritation[1]  Mark)
exposure

The primary risks associated with this compound are its flammability and its irritant properties
upon contact with skin, eyes, or the respiratory system. The causality is clear: as a volatile
organic compound, its vapors can readily form an ignitable mixture with air, and its chemical
structure allows it to disrupt biological tissues upon direct contact.

Physicochemical Properties for Risk Context

Understanding the physical properties of a substance is critical to predicting its behavior and
managing its risks effectively.

Property Value Source
Molecular Formula CsH11CIlO2 -

Molecular Weight 138.6 g/mol Cheméo[4]
Boiling Point 126-127°C (lit.) GuideChem[5]
Density 1.059 g/mL at 20°C (lit.) GuideChem[5]
Vapor Pressure 39.3£0.2 mmHg at 25°C ChemSrc[6]
Flash Point 28°C (82.4°F) TCI AMERICA
Refractive Index 1.408 ECHEMI[3]
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The low flash point of 28°C is of particular concern; it indicates that the substance can release
enough vapor to form an ignitable mixture with air at or near standard room temperature. This
property is the primary driver for the stringent fire prevention measures detailed in this guide.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

The hierarchy of controls prioritizes engineering solutions over personal protective equipment.
The combination of both provides a robust defense against exposure and accidents.

Mandatory Engineering Controls

The volatility and flammability of 3-chloro-1,1-dimethoxypropane mandate the use of specific
engineering controls to minimize vapor accumulation and ignition sources.

e Chemical Fume Hood: All handling of this reagent, including transfers, weighing, and use in
reactions, must be conducted within a certified chemical fume hood. This is non-negotiable.
The fume hood provides critical ventilation to prevent the accumulation of flammable and
irritant vapors in the laboratory atmosphere.[7][8]

o Explosion-Proof Equipment: Use explosion-proof electrical equipment, including ventilation,
lighting, and stir plates, within the handling area to eliminate potential ignition sources.[9]

e Grounding and Bonding: For transfers between metal containers (e.g., from a drum to a
smaller can), containers and receiving equipment must be grounded and bonded to prevent
the buildup of static electricity, which can discharge as a spark and ignite vapors.[10]

e Ventilation: Ensure the laboratory is well-ventilated to handle any fugitive emissions.[3][7][8]
Emergency eyewash stations and safety showers must be readily accessible and tested
regularly.[9][11]

Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for robust engineering controls but is essential for protecting against
direct contact and unexpected splashes.
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» Hand Protection: Wear chemical-resistant gloves. Disposable nitrile gloves offer good splash
protection for incidental contact. For prolonged handling or immersion, heavier-duty gloves
such as neoprene should be considered. Always inspect gloves for tears or punctures before
use and wash hands thoroughly after removal.[8]

e Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[7][8] When there is a significant risk of splashing, a
full-face shield should be worn over the safety goggles.[12]

« Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.[8]
Wear long pants and closed-toe shoes made of a non-porous material. Do not wear shorts,
skirts, or sandals in the laboratory.

» Respiratory Protection: Under normal operating conditions within a functioning fume hood,
respiratory protection is not typically required. However, if engineering controls fail or during
a large spill, a full-face respirator with appropriate organic vapor cartridges may be
necessary.[8]

Section 3: Safe Handling and Storage Protocols

Adherence to methodical handling and storage procedures is paramount for preventing
incidents.

Step-by-Step Handling Protocol

o Pre-Handling Assessment: Before starting work, review the Safety Data Sheet (SDS) and
this guide. Ensure all necessary engineering controls and PPE are in place and functional.

o Work Area Preparation: Designate a specific area within the fume hood for the procedure.
Remove all unnecessary items and potential ignition sources (e.g., hot plates, open flames).

[71(]

o Chemical Retrieval: Retrieve the container from its designated storage location. Visually
inspect the container for any signs of damage or leaks.

o Transfer and Dispensing: Perform all transfers slowly and carefully to minimize splashing.
Use non-sparking tools for opening and closing containers.[7][8][9] Keep the container tightly

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.chemicalbook.com/msds/3-CHLORO-1-1-1-TRIFLUOROPROPANE.pdf
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.chemicalbook.com/msds/3-CHLORO-1-1-1-TRIFLUOROPROPANE.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/3-CHLORO-1-1-1-TRIFLUOROPROPANE.pdf
https://www.chemicalbook.com/msds/3-CHLORO-1-1-1-TRIFLUOROPROPANE.pdf
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.fishersci.com/store/msds?partNumber=AAL2015014&productDescription=3-BRMOPROPIONALDEHYDE+DIME+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.chemicalbook.com/msds/3-CHLORO-1-1-1-TRIFLUOROPROPANE.pdf
https://www.fishersci.com/store/msds?partNumber=AAL2015014&productDescription=3-BRMOPROPIONALDEHYDE+DIME+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

closed when not in use.[7]

Post-Handling: After use, securely close the container and wipe it down with a damp cloth to
remove any external contamination. Return the container to its proper storage location.

Decontamination: Clean the work area thoroughly. Dispose of any contaminated materials
(e.g., pipette tips, wipes) in the designated hazardous waste stream.

Storage Requirements

Improper storage is a common cause of laboratory incidents. The following conditions are

mandatory.

Location: Store in a dry, cool, and well-ventilated place.[3][7][8] The storage area should be a
designated flammable liquids cabinet.

Temperature: Keep cool.[3][7] Storage in a refrigerated, explosion-proof environment is
preferable given the low flash point.[9][13]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[7][9] "No
Smoking" signs should be prominently displayed.

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
strong bases.[11][14] Contact with these substances can lead to vigorous, exothermic
reactions.

Container Integrity: Keep containers tightly closed to prevent the escape of vapors.[7]

Section 4: Spill, Leak, and Emergency Procedures

A clear, pre-defined emergency plan is crucial for a swift and effective response, minimizing

harm to personnel and the environment.

Emergency Response Workflow

The following diagram outlines the logical flow of actions in the event of a spill.
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Caption: Workflow for responding to a chemical spill.
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First Aid Measures (Personnel Exposure)

Immediate and correct first aid can significantly reduce the severity of an injury.

« Inhalation: If vapors are inhaled, immediately remove the person to fresh air. If breathing is
difficult or stops, provide artificial respiration. Seek immediate medical attention.[15][16]

» Skin Contact: Take off all contaminated clothing immediately.[3] Rinse the affected skin with
plenty of soap and water for at least 15 minutes.[15][16][17] If skin irritation occurs, get
medical help.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[15][17] Remove contact lenses if present
and easy to do.[3] Continue rinsing and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Clean the mouth with water. Seek immediate medical
attention and show the SDS to the medical professional.[15][16]

Section 5: Waste Disposal

Chemical waste must be managed responsibly to prevent environmental contamination and
ensure regulatory compliance.

» Containerization: All waste contaminated with 3-chloro-1,1-dimethoxypropane, including
excess reagent, contaminated absorbents, and used PPE, must be collected in a
designated, properly labeled hazardous waste container.[18] The container must be made of
a material compatible with the chemical and have a tightly sealing lid.

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "3-chloro-1,1-dimethoxypropane".

o Storage of Waste: Store waste containers in a designated satellite accumulation area,
segregated from incompatible materials.[18] Do not mix this waste stream with other
incompatible chemical wastes.

o Disposal: Dispose of the contents and container through an approved waste disposal plant in
accordance with all local, state, and federal regulations.[3][7] Do not pour this chemical down
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the drain.[7][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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